Cas no 168901-54-0 (2-Naphthalenecarboxylic acid, 8-bromo-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 8-bromo-, methyl ester
• CAS No: 168901-54-0
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 1350185
• PubChem ID: 12068970
• Update Time: 2025-04-20

2-Naphthalenecarboxylic acid, 8-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 8-bromo-, methyl ester
• 8-bromo-2-Naphthalenecarboxylic acid methyl ester
• Methyl 8-broMo-2-naphthoate
• 168901-54-0
• QJIIYARFYFKVQJ-UHFFFAOYSA-N
• 8-bromo-2-naphthoic acid, methyl ester
• DB-359952
• methyl 8-bromonaphthalene-2-carboxylate
• Methyl 8-bromo-2-naphthalenecarboxylate
• DTXSID801279989
• SCHEMBL19657578

• Inchi： 1S/C12H9BrO2/c1-15-12(14)9-6-5-8-3-2-4-11(13)10(8)7-9/h2-7H,1H3
• InChI Key： QJIIYARFYFKVQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(C(=O)OC)C=C21

Computed Properties

• Exact Mass: 263.97857
• Monoisotopic Mass: 263.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids